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Compound of Interest

Compound Name: 5-Amino-1-naphthol

Cat. No.: B160307 Get Quote

An In-Depth Technical Guide to 5-
aminonaphthalen-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 5-

aminonaphthalen-1-ol, also known as 5-Amino-1-naphthol. It covers its chemical identity,

physicochemical properties, synthesis, and key applications, with a focus on its relevance in

research and development.

Chemical Structure and IUPAC Name
The compound 5-aminonaphthalen-1-ol is a derivative of naphthalene, featuring both an amino

(-NH₂) and a hydroxyl (-OH) functional group.

IUPAC Name: 5-aminonaphthalen-1-ol[1]

Chemical Formula: C₁₀H₉NO[1][2][3]

Canonical SMILES: C1=CC2=C(C=CC=C2O)C(=C1)N[2]

InChI Key: ZBIBQNVRTVLOHQ-UHFFFAOYSA-N[2][4]

Chemical Structure:
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Chemical structure of 5-aminonaphthalen-1-ol.

Physicochemical and Crystallographic Data
The properties of 5-aminonaphthalen-1-ol are summarized below. This data is crucial for its

application in synthesis, analytical chemistry, and materials science.

Identifier Value Reference

CAS Number 83-55-6 [1][4]

Molecular Weight 159.18 g/mol [1][4]

EC Number 201-486-9 [1][4]

Property Value Reference

Appearance Powder [2]

Melting Point 190-192 °C (decomposes) [4][5]

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

chloroform, DMSO.

[2][6]

Computed Property Value Reference

XLogP3 1.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Exact Mass 159.068413911 Da [1]
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Crystallographic Data Value Reference

Crystal System Monoclinic

Space Group P2₁/c

Intermolecular Interactions

N-H···O and O-H···N hydrogen

bonds form a 2D polymeric

structure.

[7][8]

π–π Stacking Distance 3.450 (4) Å [7][8]

Experimental Protocols
A common laboratory and industrial synthesis method involves the alkali fusion of an

aminonaphthalene sulfonic acid.[5]

Protocol:

Reactant Preparation: 1-Aminonaphthalene-5-sulfonic acid paste is used as the starting

material.

Alkali Fusion: The paste is added to molten sodium hydroxide at an initial temperature of

200°C.

Reaction: The mixture is heated slowly to 250°C and maintained at this temperature for 3

hours to complete the reaction.

Work-up: The reaction mass is cooled and then diluted with water.

Precipitation: The solution is carefully neutralized with hydrochloric acid, causing the 5-

aminonaphthalen-1-ol product to precipitate out of the solution.

Isolation: The precipitate is collected, washed, and dried. This method typically yields the

product with a purity corresponding to a melting point of 192°C.[5]
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Workflow for the synthesis of 5-aminonaphthalen-1-ol.

5-aminonaphthalen-1-ol has been identified as a novel matrix for Matrix-Assisted Laser

Desorption/Ionization In-Source Decay (MALDI-ISD) mass spectrometry, particularly for the

analysis of phosphorylated peptides.[2]

Protocol Outline:

Matrix Solution Preparation: Prepare a saturated solution of 5-aminonaphthalen-1-ol in a

suitable organic solvent mixture (e.g., acetonitrile/water with trifluoroacetic acid).

Sample-Matrix Co-crystallization: Mix the phosphopeptide sample with the matrix solution.

Spotting: Deposit a small volume (e.g., 1 µL) of the mixture onto a MALDI target plate and

allow it to air-dry, forming co-crystals.

Mass Spectrometry Analysis: Analyze the sample using a MALDI-TOF mass spectrometer

equipped for ISD. The 5-aminonaphthalen-1-ol matrix facilitates the generation of c'-series

fragment ions from the peptides.

Data Interpretation: The resulting mass spectrum, rich in fragment ions, allows for detailed

sequencing and localization of phosphorylation sites on the peptide.
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Pharmaceuticals Dyes & Pigments Research & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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